2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(3-(2-methylthiazol-4-yl)phenyl)acetamide

• IUPAC Name: 2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]-N-[3-(2-methyl-1,3-thiazol-4-yl)phenyl]acetamide
• InChI: InChI=1S/C22H17FN4O2S/c1-14-24-20(13-30-14)16-3-2-4-18(11-16)25-21(28)12-27-22(29)10-9-19(26-27)15-5-7-17(23)8-6-15/h2-11,13H,12H2,1H3,(H,25,28)
• InChI Key: DMDHZGQYTSAPFG-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CS1)C2=CC(=CC=C2)NC(=O)CN3C(=O)C=CC(=N3)C4=CC=C(C=C4)F
• Molecular Formula: C22H17FN4O2S
• Molecular Weight: 420.5 g/mol
• CAS No.: 1251560-87-8

Description

2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)-N-(3-(2-methylthiazol-4-yl)phenyl)acetamide is a useful research compound. Its molecular formula is C22H17FN4O2S and its molecular weight is 420.46. The purity is usually 95%.
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Scientific Research Applications

Synthesis of Novel Chemical Derivatives

Researchers have developed general routes for synthesizing a novel class of pyridazin-3-one derivatives, showcasing the versatility of reactions involving active methylene compounds. These derivatives serve as precursors for further chemical modifications, leading to a variety of compounds with potential biological activities. The synthesis process highlights the compound's utility in creating fused azines and naphthyridine derivatives, demonstrating its role in expanding the chemical space for drug discovery and material science (Ibrahim & Behbehani, 2014).

Antimicrobial Applications

Studies reveal that derivatives of the compound exhibit significant antimicrobial activities. For instance, fluorobenzamides containing thiazole and thiazolidine show promising results against various bacterial and fungal strains. These findings suggest the compound's derivatives could be effective in developing new antimicrobial agents to combat resistant pathogens (Desai et al., 2013). Additionally, novel sulphonamide derivatives synthesized from N-(phenylsulfonyl)acetamide derivatives displayed good antimicrobial activity, further underscoring the compound's potential in antimicrobial research (Fahim & Ismael, 2019).

Anticancer Research

The synthesis and evaluation of new 3(2H)-one pyridazinone derivatives, including the compound , have been pursued for their potential anticancer activity. Molecular docking studies and in-vitro assays suggest these derivatives possess promising anticancer properties, highlighting the compound's applicability in cancer research and the development of novel oncology therapeutics (Mehvish & Kumar, 2022). Furthermore, the exploration of 5-methyl-4-phenyl thiazole derivatives for their anticancer activity emphasizes the compound's relevance in designing new agents that could contribute to cancer therapy (Evren et al., 2019).